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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of Trimethylboron-d9 (TMB-d9), a deuterated organoboron compound. This
document is intended for researchers, scientists, and professionals in drug development and
materials science. It includes a detailed summary of its properties, experimental protocols for
its synthesis, purification, and analysis, as well as insights into its primary applications.

Introduction

Trimethylboron-d9, also known as tris(trideuteriomethyl)borane, is the deuterated
isotopologue of trimethylboron. Its chemical formula is B(CDs)s. The replacement of protium
with deuterium imparts a greater metabolic stability and alters its mass, making it a valuable
tool in various scientific applications, including as a precursor in materials science and as a
boron source in medical research. This guide will delve into the core physicochemical
characteristics of TMB-d9, providing essential data and methodologies for its effective use in a
laboratory setting.
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Physical and Chemical Properties

The fundamental physical and chemical properties of Trimethylboron-d9 are summarized in
the tables below. These properties are crucial for its handling, storage, and application in
experimental setups.

Table 1: General and Physical Properties of

Trimethylboron-d9

Property Value Reference(s)
Chemical Formula CsDoB [1][2]
Molecular Weight 64.97 g/mol [1112]
Appearance Colorless gas [3]

Melting Point -161.5 °C [3114]

Boiling Point -20.2 °C [3114]

Density (vapor) 2.3 g/L (vs. air) [3]

CAS Number 6063-55-4 [2][5]

ble 2: < : | < Lin :

Property Valuel/Description Reference(s)

IUPAC Name tris(trideuteriomethyl)borane [1]

Deuterated Trimethylboron,
Synonyms . [5]
Trimethylborane-d9

Mass Spectrum (of non-

Available on NIST WebBook [6]
deuterated TMB)
1B NMR Chemical Shift Typically in the range of +83 to 7]
(general for trialkylboranes) +93 ppm

Experimental Protocols
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Detailed methodologies for the synthesis, purification, and analysis of Trimethylboron-d9 are
provided below. These protocols are based on established chemical principles and practices for
similar organoboron compounds.

Synthesis of Trimethylboron-d9 via Grighard Reaction

A common and effective method for the synthesis of trialkylboranes is the reaction of a boron
trihalide with a Grignard reagent. For Trimethylboron-d9, a deuterated Grignard reagent is
required.

Reaction: BCIs + 3 CDsMgl — B(CDs)s + 3 MgIClI

Materials:

e Boron trichloride (BClIs) in a suitable solvent (e.g., diethyl ether)
o Deuterated methyl iodide (CDsl)

e Magnesium turnings

e Anhydrous diethyl ether

o Standard Schlenk line and glassware

» Dry ice/acetone cold bath

Procedure:

o Preparation of Deuterated Grignard Reagent:

o Under an inert atmosphere (argon or nitrogen), place magnesium turnings in a flame-
dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping
funnel, and a magnetic stirrer.

o Add a small crystal of iodine to activate the magnesium.

o Slowly add a solution of deuterated methyl iodide in anhydrous diethyl ether to the
magnesium turnings via the dropping funnel.
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o The reaction is initiated by gentle warming and then maintained by the exothermic
reaction. The addition rate should be controlled to maintain a gentle reflux.

o After the addition is complete, the mixture is stirred until the magnesium is consumed. The
resulting solution is the deuterated methylmagnesium iodide (CDsMgl) Grignard reagent.

e Reaction with Boron Trichloride:

o In a separate Schlenk flask, prepare a solution of boron trichloride in anhydrous diethyl
ether and cool it to -78 °C using a dry ice/acetone bath.

o Slowly add the prepared deuterated Grignard reagent to the boron trichloride solution with

vigorous stirring.

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for several hours to ensure the reaction goes to completion.

o Work-up and Isolation:

o The reaction mixture will contain the product Trimethylboron-d9 and magnesium salts as

a precipitate.

o The volatile Trimethylboron-d9 can be isolated from the non-volatile salts by vacuum
transfer to a cold trap (-78 °C or lower).
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Synthesis of Trimethylboron-d9 Workflow

Purification by Fractional Distillation

Due to its low boiling point, Trimethylboron-d9 can be purified by fractional distillation at low
temperatures to remove any residual solvent or byproducts.

Apparatus:

o Alow-temperature fractional distillation apparatus
e Vacuum pump

o Cold traps

Procedure:

e The crude Trimethylboron-d9 collected in the cold trap is slowly warmed to its boiling point
(-20.2 °C).

e The vapor is passed through a cooled distillation column.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1602552?utm_src=pdf-body-img
https://www.benchchem.com/product/b1602552?utm_src=pdf-body
https://www.benchchem.com/product/b1602552?utm_src=pdf-body
https://www.benchchem.com/product/b1602552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Fractions are collected at different temperature ranges, with the pure Trimethylboron-d9
fraction being collected at its characteristic boiling point.

o Purity of the fractions can be monitored by Gas Chromatography-Mass Spectrometry (GC-
MS).

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a suitable technique for assessing the purity of Trimethylboron-d9 and identifying
any volatile impurities. The following is a proposed method adapted from the analysis of similar
organoboron compounds|[8][9].

Instrumentation:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

o Capillary column suitable for volatile compounds (e.g., DB-5ms or equivalent)
GC Conditions (suggested starting point):

* Injector Temperature: 100 °C

e Oven Program: Initial temperature of 40 °C, hold for 2 minutes, then ramp to 150 °C at 10
°C/min.

e Carrier Gas: Helium at a constant flow rate.

« Injection Mode: Split injection.

MS Conditions:

 lonization Mode: Electron lonization (El) at 70 eV.
¢ Mass Range: m/z 10-100.

Expected Results:
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e The mass spectrum of Trimethylboron-d9 would be expected to show a molecular ion peak
(M*) at m/z 65 and characteristic fragmentation patterns. The mass spectrum of non-
deuterated trimethylboron can be used as a reference[6].

Applications in Research and Development

Trimethylboron-d9 serves as a crucial material in several advanced research areas.

Precursor for Boron Carbide Thin Films

Trimethylboron-d9 is utilized as a single-source precursor in Plasma Enhanced Chemical
Vapor Deposition (PECVD) for the synthesis of boron carbide (BxC) thin films[10]. These films
are of interest for applications such as neutron detectors due to the high neutron cross-section
of the 1°B isotope[11]. The use of a deuterated precursor can be advantageous in certain
plasma diagnostic studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1602552?utm_src=pdf-body-img
https://www.benchchem.com/product/b1602552?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. Trimethylboron-d9 | C3H9B | CID 16213066 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. calpaclab.com [calpaclab.com]
» 3. americanelements.com [americanelements.com]

e 4.6063-55-4 CAS MSDS (TRIMETHYLBORON-D9) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 5. guidechem.com [guidechem.com]
» 6. Borane, trimethyl- [webbook.nist.gov]
e 7. chemistry.sdsu.edu [chemistry.sdsu.edu]

8. Identification and Analysis of the Impurities for Triethylboron by GC-MS Method - Beijing
Institute of Technology [pure.bit.edu.cn:443]

e 9. scispec.co.th [scispec.co.th]
e 10. researchgate.net [researchgate.net]
e 11. liu.diva-portal.org [liu.diva-portal.org]

 To cite this document: BenchChem. [Physical and chemical properties of Trimethylboron-d9].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602552#physical-and-chemical-properties-of-
trimethylboron-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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